N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C11H8BrN3O4S/c12-8-5-6-11(13-7-8)14-20(18,19)10-4-2-1-3-9(10)15(16)17/h1-7H,(H,13,14)
• InChI Key: CJYUQJYZFYAGFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C11H8BrN3O4S
• Molecular Weight: 358.17 g/mol

Description

N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research due to its ability to inhibit the activity of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB). NF-κB is a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation, immune response, cell proliferation, and apoptosis. Inhibition of NF-κB activity has been shown to have therapeutic potential in various diseases, including cancer, inflammatory disorders, and autoimmune diseases.

Mechanism of Action

N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 inhibits NF-κB activity by covalently modifying the cysteine residue at position 179 in the inhibitor of κB kinase (IKK) β subunit, which is a key component of the NF-κB activation pathway. This modification prevents the phosphorylation and subsequent degradation of IκBα, which inhibits the translocation of NF-κB to the nucleus and the expression of its target genes.
Biochemical and Physiological Effects:
N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation and survival of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α), and the expression of adhesion molecules, such as intercellular adhesion molecule-1 (ICAM-1) and vascular cell adhesion molecule-1 (VCAM-1), which are involved in the recruitment of leukocytes to sites of inflammation.

Advantages and Limitations for Lab Experiments

N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 has several advantages as a tool for studying NF-κB signaling pathway. It is a specific and potent inhibitor of NF-κB activation, which allows for the selective inhibition of NF-κB activity without affecting other signaling pathways. It is also stable and easy to handle, which makes it suitable for use in various experimental settings. However, N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 has some limitations, including its potential for off-target effects and its irreversible inhibition of IKKβ, which may affect the recovery of NF-κB activity after the inhibitor is removed.

Future Directions

N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 has opened up new avenues for research on the role of NF-κB in various diseases, and its potential as a therapeutic target. Future research directions could include the development of more potent and selective inhibitors of NF-κB activation, the identification of new targets downstream of NF-κB signaling pathway, and the investigation of the crosstalk between NF-κB and other signaling pathways. Additionally, the use of N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 in preclinical and clinical studies may provide new insights into the therapeutic potential of NF-κB inhibition in various diseases.

Scientific Research Applications

N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 has been extensively used in scientific research as a tool to study the role of NF-κB in various cellular processes. It has been shown to inhibit NF-κB activation induced by various stimuli, including cytokines, bacterial and viral infections, and oxidative stress. N-(5-bromo-2-pyridinyl)-2-nitrobenzenesulfonamide 11-7082 has been used to investigate the role of NF-κB in cancer, inflammation, and autoimmune diseases. It has also been used to study the mechanism of action of other drugs that target NF-κB signaling pathway.